Cas no 153863-63-9 (1H-Pyrazole, 4-(bromomethyl)-1-phenyl-)

1H-Pyrazole, 4-(bromomethyl)-1-phenyl-, is a brominated pyrazole derivative characterized by its reactive bromomethyl group at the 4-position and a phenyl substituent at the 1-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of functionalized pyrazole derivatives through nucleophilic substitution or cross-coupling reactions. Its structural features make it valuable for constructing pharmacologically active compounds or agrochemicals. The bromomethyl group offers a handle for further functionalization, enabling the introduction of diverse moieties. High purity and stability under controlled conditions ensure reliable performance in synthetic applications. Proper handling is advised due to its potential reactivity.

1H-Pyrazole, 4-(bromomethyl)-1-phenyl- structure

153863-63-9 structure

Product Name:1H-Pyrazole, 4-(bromomethyl)-1-phenyl-

CAS No:153863-63-9

MF:C₁₀H₉BrN₂

MW:237.095861196518

MDL:MFCD11180337

CID:1328421

PubChem ID:21781924

Update Time:2025-05-28

1H-Pyrazole, 4-(bromomethyl)-1-phenyl- Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazole, 4-(bromomethyl)-1-phenyl-
- 4-(bromomethyl)-1-phenyl-1H-pyrazole
- 153863-63-9
- 4-(Bromomethyl)-1-phenylpyrazole
- MFCD11180337
- SY269554
- MDL： MFCD11180337
- Inchi： 1S/C10H9BrN2/c11-6-9-7-12-13(8-9)10-4-2-1-3-5-10/h1-5,7-8H,6H2
- InChI Key： DPTQPUZPPFTLAI-UHFFFAOYSA-N
- SMILES： BrCC1C=NN(C=1)C1C=CC=CC=1

Computed Properties

Exact Mass: 235.99497
Monoisotopic Mass: 235.99491g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 157
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 17.8Å²

Experimental Properties

PSA: 17.82

1H-Pyrazole, 4-(bromomethyl)-1-phenyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1193060-1g	4-(Bromomethyl)-1-phenylpyrazole	153863-63-9	95%	1g	$965	2024-07-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1583481-1g	4-(Bromomethyl)-1-phenyl-1H-pyrazole	153863-63-9	98%	1g	￥10500	2023-04-15
eNovation Chemicals LLC	Y1193060-1g	4-(Bromomethyl)-1-phenylpyrazole	153863-63-9	95%	1g	$965	2025-02-19
eNovation Chemicals LLC	Y1193060-1g	4-(Bromomethyl)-1-phenylpyrazole	153863-63-9	95%	1g	$965	2025-02-27